alpha-Hydroxy-N-desmethyltamoxifen

Specification

• Description: Alpha-Hydroxy-N-desmethyltamoxifen belongs to the class of organic compounds known as stilbenes. These are organic compounds containing a 1, 2-diphenylethylene moiety. Stilbenes (C6-C2-C6 ) are derived from the common phenylpropene (C6-C3) skeleton building block. The introduction of one or more hydroxyl groups to a phenyl ring lead to stilbenoids. Alpha-Hydroxy-N-desmethyltamoxifen is considered to be a practically insoluble (in water) and relatively neutral molecule. Alpha-Hydroxy-N-desmethyltamoxifen has been found in human liver and kidney tissues, and has also been detected in multiple biofluids, such as urine and blood. Within the cell, Alpha-hydroxy-N-desmethyltamoxifen is primarily located in the membrane (predicted from logP).; Alpha-Hydroxy-N-desmethyltamoxifen is a stilbenoid.
• CAS No.: 162070-61-3
• Molecular Formula: C25H27NO2
• Molecular Weight: 373.5 g/mol
• IUPAC Name: (E)-4-[4-[2-(methylamino)ethoxy]phenyl]-3,4-diphenylbut-3-en-2-ol
• Standard InChI: InChI=1S/C25H27NO2/c1-19(27)24(20-9-5-3-6-10-20)25(21-11-7-4-8-12-21)22-13-15-23(16-14-22)28-18-17-26-2/h3-16,19,26-27H,17-18H2,1-2H3/b25-24-
• Standard InChI Key: GREXPZNIZPCGIV-IZHYLOQSSA-N
• Isomeric SMILES: CC(/C(=C(\C1=CC=CC=C1)/C2=CC=C(C=C2)OCCNC)/C3=CC=CC=C3)O
• SMILES: CC(C(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCNC)C3=CC=CC=C3)O
• Canonical SMILES: CC(C(=C(C1=CC=CC=C1)C2=CC=C(C=C2)OCCNC)C3=CC=CC=C3)O